Cas no 2248325-37-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(pentan-3-yl)-1H-pyrazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(pentan-3-yl)-1H-pyrazole-5-carboxylate
• CAS No: 2248325-37-1
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 6423559
• PubChem ID: 165729163
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(pentan-3-yl)-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248325-37-1
• EN300-6517236
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(pentan-3-yl)-1H-pyrazole-5-carboxylate

• Inchi： 1S/C17H17N3O4/c1-3-11(4-2)19-14(9-10-18-19)17(23)24-20-15(21)12-7-5-6-8-13(12)16(20)22/h5-11H,3-4H2,1-2H3
• InChI Key： USBZUNLLSCUVEP-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=NN1C(CC)CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.12190603g/mol
• Monoisotopic Mass: 327.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(pentan-3-yl)-1H-pyrazole-5-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-(Pentan-3-Yl)-1H-Pyrazole-5-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2248325-37-1, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(pentan-3-yl)-1H-pyrazole-5-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The isoindole core of the molecule contributes to its stability and reactivity, while the pyrazole ring introduces versatile functional groups that can be exploited for various chemical transformations.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry. The isoindole moiety is known for its ability to act as a scaffold for constructing bioactive molecules. In particular, the pyrazole ring in this compound has been shown to exhibit significant biological activity, including anti-inflammatory and antioxidant properties. Researchers have also explored the potential of this compound as a precursor for synthesizing more complex structures with enhanced pharmacological profiles.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(pentan-3-y)-1H-pyrazole-5-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoindole ring through cyclization reactions and the subsequent attachment of the pyrazole group via nucleophilic substitution or coupling reactions. The use of green chemistry principles in these syntheses has been emphasized to reduce environmental impact and improve sustainability.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The pyrazole moiety is particularly valuable due to its ability to interact with various biological targets, such as enzymes and receptors. Recent research has demonstrated that derivatives of this compound can modulate key signaling pathways involved in inflammation and oxidative stress, making them potential candidates for treating chronic diseases like arthritis and neurodegenerative disorders.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The combination of an isoindole core and a pyrazole ring creates a molecule with unique electronic properties that could be harnessed in the development of advanced materials such as organic semiconductors and sensors. Preliminary studies suggest that this compound exhibits excellent charge transport properties, which could make it suitable for use in electronic devices.

The structural versatility of 1,3-dioxo-2,3-dihydro-1H-i-soindol--yl 1-(pentan--yl)-pyrazole-carboxylate also makes it an attractive candidate for further chemical modifications. By altering substituents on the isoindole or pyrazole rings, chemists can fine-tune the molecule's properties to suit specific applications. For instance, introducing electron-withdrawing groups could enhance its reactivity in certain reactions, while electron-donating groups might improve its solubility or stability.

From an environmental perspective, there is growing interest in understanding the ecological impact of compounds like this one. Researchers are exploring ways to synthesize and utilize such molecules without generating harmful byproducts or waste. This includes investigating biodegradable pathways and developing recycling strategies to minimize environmental footprint.

In conclusion, CAS No. 2248325--7--, or 1,,dioxo---dihydro-H-i-soindol--yl -(pentan--y)-pyrazole-carboxylate, represents a compelling example of how modern organic chemistry can yield molecules with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors aimed at developing innovative solutions in medicine and materials science.